Cas no 1240590-71-9 ([(2E)-3-(4-Methoxyphenyl)prop-2-en-1-yl](2-methylpropyl)amine hydrochloride)

(2E)-3-(4-Methoxyphenyl)prop-2-en-1-yl](2-methylpropyl)amine hydrochloride is a synthetic organic compound featuring a conjugated enamine structure with a methoxyphenyl substituent. The hydrochloride salt form enhances stability and solubility, making it suitable for pharmaceutical and research applications. Its key structural components—the methoxy group and prop-2-en-1-amine moiety—contribute to potential bioactivity, particularly in receptor-binding studies or as an intermediate in drug synthesis. The compound’s well-defined stereochemistry (E-configuration) ensures consistency in reactivity and performance. Its purity and controlled synthesis allow for precise use in medicinal chemistry and biochemical investigations. The hydrochloride derivative further improves handling and storage properties.
[(2E)-3-(4-Methoxyphenyl)prop-2-en-1-yl](2-methylpropyl)amine hydrochloride structure
1240590-71-9 structure
Product Name:[(2E)-3-(4-Methoxyphenyl)prop-2-en-1-yl](2-methylpropyl)amine hydrochloride
CAS No:1240590-71-9
MF:C14H22ClNO
MW:255.783583164215
MDL:MFCD16810508
CID:4690562
Update Time:2025-10-30

[(2E)-3-(4-Methoxyphenyl)prop-2-en-1-yl](2-methylpropyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • [(2E)-3-(4-Methoxyphenyl)prop-2-en-1-yl](2-methylpropyl)amine hydrochloride
    • MDL: MFCD16810508
    • Inchi: 1S/C14H21NO.ClH/c1-12(2)11-15-10-4-5-13-6-8-14(16-3)9-7-13;/h4-9,12,15H,10-11H2,1-3H3;1H
    • InChI Key: JLLRKIAMGUULOH-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C1C=CC(=CC=1)C=CCNCC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 193
  • Topological Polar Surface Area: 21.3

[(2E)-3-(4-Methoxyphenyl)prop-2-en-1-yl](2-methylpropyl)amine hydrochloride Pricemore >>

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Additional information on [(2E)-3-(4-Methoxyphenyl)prop-2-en-1-yl](2-methylpropyl)amine hydrochloride

[(2E)-3-(4-Methoxyphenyl)prop-2-en-1-yl](2-methylpropyl)amine Hydrochloride: A Comprehensive Overview

[(2E)-3-(4-Methoxyphenyl)prop-2-en-1-yl](2-methylpropyl)amine hydrochloride (CAS No. 1240590-71-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methyl 4-(2-(isobutylamino)vinyl)phenyl ether hydrochloride, is characterized by its unique structural features and potential biological activities. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and recent research advancements.

Chemical Structure and Synthesis

The chemical structure of [(2E)-3-(4-Methoxyphenyl)prop-2-en-1-yl](2-methylpropyl)amine hydrochloride is defined by its key functional groups: an amine group, a methoxyphenyl group, and a double bond. The presence of these functional groups imparts distinct chemical properties to the compound. The synthesis of this compound typically involves several steps, including the formation of the methoxyphenyl group, the introduction of the double bond, and the final coupling with the amine group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production.

Pharmacological Properties

[(2E)-3-(4-Methoxyphenyl)prop-2-en-1-yl](2-methylpropyl)amine hydrochloride has been studied for its potential pharmacological activities. Research has shown that this compound exhibits significant activity in various biological assays. For instance, it has been reported to have potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. Additionally, studies have indicated that it may possess neuroprotective effects, which could be beneficial in the management of neurodegenerative disorders.

Biological Activities and Mechanisms of Action

The biological activities of [(2E)-3-(4-Methoxyphenyl)prop-2-en-1-yl](2-methylpropyl)amine hydrochloride are attributed to its ability to interact with specific molecular targets. One of the key mechanisms involves its interaction with G protein-coupled receptors (GPCRs), which play a crucial role in cellular signaling pathways. By modulating these receptors, the compound can influence various physiological processes, such as inflammation and neuroprotection.

Clinical Applications and Research

The potential clinical applications of [(2E)-3-(4-Methoxyphenyl)prop-2-en-1-yl](2-methylpropyl)amine hydrochloride are being actively explored in preclinical and clinical studies. Early-stage clinical trials have shown promising results in reducing inflammation and improving neurological function in animal models. These findings have paved the way for further investigations into its therapeutic potential for human diseases.

Safety and Toxicology

The safety profile of [(2E)-3-(4-Methoxyphenyl)prop-2-en-1-yl](2-methylpropyl)amine hydrochloride is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have demonstrated that the compound is generally well-tolerated at therapeutic doses. However, like any pharmaceutical agent, it may have potential side effects that need to be carefully monitored during clinical trials.

Conclusion

[(2E)-3-(4-Methoxyphenyl)prop-2-en-1-yl](2-methylpropyl)amine hydrochloride (CAS No. 1240590-71-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound holds significant promise for addressing unmet medical needs.

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